Cas no 874285-75-3 (9H-Xanthen-9-one, 2,3,5,7-tetrahydroxy-4,6-bis(3-methyl-2-butenyl)-)
874285-75-3 structure
Product Name:9H-Xanthen-9-one, 2,3,5,7-tetrahydroxy-4,6-bis(3-methyl-2-butenyl)-
CAS No:874285-75-3
MF:C23H2O6
MW:374.258386135101
CID:1900957
PubChem ID:71412871
Update Time:2025-04-21
9H-Xanthen-9-one, 2,3,5,7-tetrahydroxy-4,6-bis(3-methyl-2-butenyl)- Chemical and Physical Properties
Names and Identifiers
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- 9H-Xanthen-9-one, 2,3,5,7-tetrahydroxy-4,6-bis(3-methyl-2-butenyl)-
- 2,3,5,7-tetrahydroxy-4,6-bis(3-methylbut-2-enyl)xanthen-9-one
- 2,3,5,7-TETRAHYDROXY-4,6-BIS(3-METHYLBUT-2-EN-1-YL)-9H-XANTHEN-9-ONE
- DTXSID20832406
- 874285-75-3
-
- Inchi: 1S/C23H2O6/c1-11(2)5-7-13-17(24)9-16-19(26)15-10-18(25)20(27)14(8-6-12(3)4)22(15)29-23(16)21(13)28/h9-10H
- InChI Key: RHGOVDSGVAMAPW-UHFFFAOYSA-N
- SMILES: [C]/C(=[C]/[C]C1C([O])=C2OC3C(C(C2=CC=1[O])=O)=CC([O])=C([O])C=3[C]/[C]=C(\[C])/[C])/[C] |^1:0,2,6,15,19,21,24,26,27,28,^4:3,23|
Computed Properties
- Exact Mass: 396.15728848Da
- Monoisotopic Mass: 396.15728848Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 662
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 107Ų
9H-Xanthen-9-one, 2,3,5,7-tetrahydroxy-4,6-bis(3-methyl-2-butenyl)- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
874285-75-3 (9H-Xanthen-9-one, 2,3,5,7-tetrahydroxy-4,6-bis(3-methyl-2-butenyl)-) Related Products
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